Cas no 150-86-7 (Phytol)

• Product Name: Phytol
• CAS No: 150-86-7
• MF: C₂₀H₄₀O
• MW: 296.531006813049
• MDL: MFCD00151280
• CID: 82061
• PubChem ID: 5280435
• Update Time: 2025-11-26

Phytol Chemical and Physical Properties

Names and Identifiers

• 3,7,11,15-Tetramethylhexadec-2-en-1-ol
• (E)-3,7,11,15-Tetramethyl-2-hexadedcen-1-ol
• (E)-phytol
• 2,6,10,14-Tetramethylhexadec-14-en-16-ol
• 2-Hexadecen-1-ol, 3,7,11,15-tetramethyl-, [R-[R*,R*-(E)]]-
• 3,7,11,15-tetramethyl-,(r-(r*,r*-(e)))-2-hexadecen-1-o
• 3,7,11,15-tetramethyl-,[R-(R*,R*-(E))]-2-Hexadedcen-1-ol
• 3,7,11,15-tetramethyl-,[theta-[theta,theta-(e)]]-2-hexadecen-1-o
• Plantalcohol
• (7R,11R,E)-3,7,11,15-Tetramethylhexadec-2-en-1-ol
• 3,7,11,15-Tetramethyl-2-hexadecen-1-ol
• Phytol
• trans-Phytol
• Phytol natural
• 2-Phyten-1-ol
• Aids058679
• Aids-058679
• PHYTOL, DIST
• Natural Phytol
• Phytolsynthetic
• Plant alcohol
• 3,7,11,15-tetramethyl-, [R-(R*,R*-(E))]-2-Hexadedcen-1-ol
• 3,7,11,15-tetramethyl-, (r-(r*,r*-(e)))-2-hexadecen-1-o
• 3,7,11,15-tetramethyl-, [ theta-[ theta, theta-(e)]]-2-hexadecen-1-o
• Phytol, 90.0%(GC)
• MZQ4XE15TP
• BOTWFXYSPFMFNR-PYDDKJGSSA-N
• 3R,7R,11R,15-tetramethyl-2E-hexadecen-1-ol
• (E)​-​Phytol

• MDL： MFCD00151280
• Inchi： 1S/C20H40O/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-21/h15,17-19,21H,6-14,16H2,1-5H3/b20-15+
• InChI Key： BOTWFXYSPFMFNR-HMMYKYKNSA-N
• SMILES： CC(CCCC(CCCC(CCC/C(=C/CO)/C)C)C)C
• BRN： 1726098

Computed Properties

• Exact Mass: 296.30800
• Monoisotopic Mass: 296.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Oil
• Density: 0.85
• Boiling Point: 202-204°C at 10 mmHg
• Flash Point: 157.5 °C
• Refractive Index: 1.4610 to 1.4680
• PSA: 20.23000
• LogP: 6.36410
• FEMA: 4196 | PHYTOL
• Merck: 7390
• Solubility: It is miscible with organic solvents and insoluble in water.
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Phytol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• RTECS：TJ3490000
• Hazardous Material Identification：
• Safety Term：S37/39-S26
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids
• Natural Products and Extracts Plant Extracts Plant based Erucaria microcarpa
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Phytol

Phytol (CAS No. 150-86-7): A Comprehensive Overview of Its Structure, Applications, and Recent Research Findings

Phytol, with the chemical formula C₁₅H₂₆O and CAS number 150-86-7, is a naturally occurring diterpene alcohol primarily found in chlorophyll. This compound has garnered significant attention in the field of pharmaceuticals, cosmetics, and nutraceuticals due to its unique structural properties and diverse biological activities. Phytol is an isomer of longifolene and is well-known for its role as a precursor in the synthesis of chlorophyll and its derivatives. This introduction delves into the chemical structure of Phytol, its industrial applications, and the latest research findings that highlight its potential in various therapeutic and cosmetic formulations.

The molecular structure of Phytol consists of a long aliphatic side chain attached to a cyclohexene ring, which is further substituted with a hydroxyl group. This unique configuration contributes to its solubility in both lipid and aqueous environments, making it an excellent candidate for various applications. The presence of the hydroxyl group also allows for further functionalization, enabling the synthesis of more complex derivatives with enhanced biological activities.

In recent years, Phytol has been extensively studied for its potential health benefits. One of the most notable applications of Phytol is in the field of cosmetics, where it is used as an antioxidant and anti-inflammatory agent. Its ability to scavenge free radicals and reduce inflammation makes it an effective ingredient in anti-aging creams and serums. Additionally, Phytol has been shown to enhance skin barrier function, thereby protecting against environmental stressors such as UV radiation and pollutants.

The pharmaceutical industry has also explored the therapeutic potential of Phytol. Research indicates that Phytol possesses anti-cancer properties by inhibiting the growth of tumor cells and inducing apoptosis. Furthermore, studies have demonstrated that Phytol can modulate immune responses, making it a promising candidate for treating autoimmune diseases. These findings have prompted further investigation into the development of novel drug formulations incorporating Phytol.

A particularly intriguing area of research involves the use of Phytol as a carrier for drug delivery systems. Its ability to form stable complexes with various bioactive molecules has led to the development of novel nanocarriers that enhance drug bioavailability and target specificity. These advancements have significant implications for improving the efficacy of existing therapies and developing new treatments for chronic diseases.

The nutraceutical industry has also recognized the value of Phytol. It is commonly added to dietary supplements and functional foods due to its cholesterol-lowering effects. Studies have shown that Phytol can inhibit cholesterol synthesis in liver cells, thereby reducing serum cholesterol levels. This makes it a valuable ingredient for promoting cardiovascular health.

In conclusion, Phytol(CAS No. 150-86-7) is a versatile compound with a wide range of applications in pharmaceuticals, cosmetics, and nutraceuticals. Its unique chemical structure and biological activities make it an attractive candidate for various therapeutic and cosmetic formulations. The latest research findings continue to uncover new potential uses for this compound, further solidifying its importance in modern medicine and wellness products.